Cas no 2171655-67-5 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• CAS No: 2171655-67-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5817789
• PubChem ID: 165530018
• Update Time: 2025-05-23

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• 2171655-67-5
• EN300-1493364
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-29(18(4)15-25(30)31)26(32)24(14-17(2)3)28-27(33)34-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23-24H,5,14-16H2,1-4H3,(H,28,33)(H,30,31)
• InChI Key： YFIHYXQNBZTICQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)C(C)CC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid

Research Briefing on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS: 2171655-67-5)

The compound 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS: 2171655-67-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, is pivotal in peptide synthesis and drug development. Recent studies have explored its applications in solid-phase peptide synthesis (SPPS), where its unique properties enhance coupling efficiency and reduce side reactions. The compound's role as a building block for novel therapeutics, particularly in oncology and neurodegenerative diseases, underscores its importance in modern medicinal chemistry.

Recent advancements in the synthesis and application of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid have been documented in several high-impact journals. A 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy in improving the yield and purity of peptide chains during SPPS, attributed to the steric and electronic effects of the Fmoc group. Additionally, research in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a precursor for targeted drug delivery systems, leveraging its ability to form stable amide bonds with bioactive molecules. These findings suggest that this compound could play a critical role in the development of next-generation peptide-based therapeutics.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid are underway. Preliminary data from in vitro and in vivo studies indicate favorable bioavailability and low toxicity, making it a promising candidate for clinical applications. Researchers are also exploring its utility in combinatorial chemistry libraries, where its modular structure facilitates the rapid assembly of diverse molecular scaffolds. As the demand for precision medicine grows, this compound is poised to become a cornerstone in the design of tailored therapeutic agents.

In conclusion, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS: 2171655-67-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery, with ongoing studies uncovering new potential uses. The compound's unique chemical properties and broad applicability make it a focal point for future research endeavors aimed at addressing unmet medical needs. Continued exploration of its capabilities will likely yield innovative solutions for complex therapeutic challenges.